Cas no 2228277-09-4 (2,2-Difluoro-1-(3-methyl-1,2-oxazol-5-yl)ethan-1-one)

• Product Name: 2,2-Difluoro-1-(3-methyl-1,2-oxazol-5-yl)ethan-1-one
• CAS No: 2228277-09-4
• MF: C₆H₅F₂NO₂
• MW: 161.106208562851
• CID: 5780000
• PubChem ID: 165678698
• Update Time: 2025-06-09

2,2-Difluoro-1-(3-methyl-1,2-oxazol-5-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(3-methyl-1,2-oxazol-5-yl)ethan-1-one
• 2228277-09-4
• EN300-1939567
• 2,2-Difluoro-1-(3-methyl-1,2-oxazol-5-yl)ethan-1-one

• Inchi： 1S/C6H5F2NO2/c1-3-2-4(11-9-3)5(10)6(7)8/h2,6H,1H3
• InChI Key： NXRDIXZDDOFOMY-UHFFFAOYSA-N
• SMILES： FC(C(C1=CC(C)=NO1)=O)F

Computed Properties

• Exact Mass: 161.02883473g/mol
• Monoisotopic Mass: 161.02883473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.1Ų

Additional information on 2,2-Difluoro-1-(3-methyl-1,2-oxazol-5-yl)ethan-1-one

Professional Introduction to Compound with CAS No. 2228277-09-4 and Product Name: 2,2-Difluoro-1-(3-methyl-1,2-oxazol-5-yl)ethan-1-one

2,2-Difluoro-1-(3-methyl-1,2-oxazol-5-yl)ethan-1-one (CAS No. 2228277-09-4) is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and chemical properties. This compound belongs to the class of oxazole derivatives, which are known for their broad spectrum of biological activities. The presence of fluorine atoms in its molecular structure enhances its metabolic stability and binding affinity, making it a promising candidate for drug development.

The structure of 2,2-Difluoro-1-(3-methyl-1,2-oxazol-5-yl)ethan-1-one features a central oxazole ring substituted with a methyl group at the 3-position and an acetyl group at the 1-position. The fluorine atoms are located at the 2-position of the acetyl group, contributing to its reactivity and potential biological effects. This specific arrangement of functional groups makes the compound a versatile intermediate in organic synthesis and a potential scaffold for novel therapeutic agents.

In recent years, there has been a growing interest in fluorinated compounds due to their ability to modulate enzyme activity and receptor binding. Fluorinated oxazole derivatives have been extensively studied for their potential applications in treating various diseases, including cancer, infectious diseases, and inflammatory conditions. The introduction of fluorine atoms into these molecules can significantly alter their pharmacokinetic properties, leading to improved bioavailability and reduced metabolic clearance.

One of the most compelling aspects of 2,2-Difluoro-1-(3-methyl-1,2-oxazol-5-yl)ethan-1-one is its role as a key intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged this compound to develop novel inhibitors targeting specific enzymes involved in disease pathways. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against certain kinases and proteases, which are critical in cancer progression.

The synthesis of 2,2-Difluoro-1-(3-methyl-1,2-oxazol-5-yl)ethan-1-one involves multi-step organic reactions that require precise control over reaction conditions. The use of fluorinating agents and protecting groups is essential to achieve the desired regioselectivity and yield. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to streamline the process and improve efficiency.

Recent advancements in computational chemistry have also played a crucial role in understanding the reactivity and binding properties of this fluorinated oxazole derivative. Molecular modeling studies have provided insights into how modifications at different positions of the molecule can influence its biological activity. These findings are invaluable for designing next-generation drug candidates with enhanced efficacy and reduced side effects.

The biological evaluation of 2,2-Difluoro-1-(3-methyl-1,2-oxazol-5-yl)ethan-1-one has revealed promising results in preclinical studies. In vitro assays have demonstrated its ability to inhibit the growth of various cancer cell lines by targeting key signaling pathways involved in tumor proliferation and survival. Additionally, preliminary in vivo studies suggest that this compound exhibits good pharmacokinetic profiles when administered orally or intravenously.

The potential therapeutic applications of this oxazole derivative are vast. Researchers are exploring its use in developing treatments for neurological disorders, where modulation of protein-protein interactions is crucial. Furthermore, its ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system (CNS) drug discovery.

In conclusion, 2,2-Difluoro - 1 - (3 - methyl - 1 , 2 - oxazol - 5 - yl ) ethan - 1 - one ( CAS No . 2228277 -09 -4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and biological activities make it a valuable tool for drug development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.